5-fluoro-3,5-AB-PFUPPYCA
Overview
Description
5-fluoro-3,5-AB-PFUPPYCA is an analytical reference material that is structurally categorized as a synthetic cannabinoid. The structure of highly substituted pyrazoles identified as cannabimimetic designer drugs has been reported. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.
Scientific Research Applications
In Vitro Metabolism and Stability
- Metabolic Patterns and Urine Analysis : A study by Franz et al. (2017) investigated the in vitro metabolism of synthetic cannabinoids, including 3,5-AB-CHMFUPPYCA, using pooled human liver microsomes. This research is pivotal in understanding the metabolic patterns, especially for compounds like 5-Fluoro-3,5-AB-PFUPPYCA, which may be crucial in targeted urine analysis for substance detection.
Synthesis and Characterization
- Identification and Characterization : McLaughlin et al. (2016) focused on the synthesis and characterization of 3,5-AB-CHMFUPPYCA, a compound related to this compound. Their work highlights the significance of accurate identification in research chemicals, which is essential for subsequent scientific applications McLaughlin et al. (2016).
Drug Metabolism and Pharmacokinetics
- Fluorouracil Metabolism and Pharmacology : Pinedo and Peters (1988) provided a comprehensive overview of the biochemistry and pharmacology of Fluorouracil, which shares a fluorinated structure similar to this compound. Their insights into drug conversion and its mechanism of action offer a foundational understanding for the research applications of fluorinated compounds Pinedo & Peters (1988).
Chemical Analysis Techniques
- NMR Study of 5-Fluorouracil Solutions : Abdrakhimova et al. (2014) conducted a detailed analysis of 5-fluorouracil solutions using NMR spectroscopy, a method that could be pivotal in the study of this compound for understanding its structural and solvation properties Abdrakhimova et al. (2014).
Therapeutic Applications and Drug Delivery
- Selenium Nanoparticles as a Carrier : Liu et al. (2012) demonstrated the use of selenium nanoparticles for delivering 5-fluorouracil, showcasing a method that could be applicable for similar fluorinated compounds like this compound in targeted cancer therapy Liu et al. (2012).
properties
Molecular Formula |
C20H26F2N4O2 |
|---|---|
Molecular Weight |
392.4 |
InChI |
InChI=1S/C20H26F2N4O2/c1-13(2)18(19(23)27)24-20(28)17-12-16(14-6-8-15(22)9-7-14)25-26(17)11-5-3-4-10-21/h6-9,12-13,18H,3-5,10-11H2,1-2H3,(H2,23,27)(H,24,28)/t18-/m0/s1 |
InChI Key |
JPKXVUNTSWGYKJ-SFHVURJKSA-N |
SMILES |
FC1=CC=C(C2=NN(CCCCCF)C(C(N[C@@H](C(C)C)C(N)=O)=O)=C2)C=C1 |
synonyms |
AB-FUPPYCA; 5-fluoro AB-FUPPYCA; 5-fluoro AB-FUPYCA; AZ-037 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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